Cas no 1023524-41-5 (3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid)

• Product Name: 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid
• CAS No: 1023524-41-5
• MF: C₁₇H₁₅F₃N₂O₄
• MW: 368.307214975357
• MDL: MFCD00170863
• CID: 4677052
• Update Time: 2025-05-21

3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-2-(((4-(TRIFLUOROMETHOXY)PHENYL)AMINO)CARBONYLAMINO)BENZOIC ACID
• 3,5-dimethyl-2-[[4-(trifluoromethoxy)phenyl]carbamoylamino]benzoic Acid
• 3,5-dimethyl-2-({[4-(trifluoromethoxy)phenyl]carbamoyl}amino)benzoic acid
• 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid

• MDL： MFCD00170863
• Inchi： 1S/C17H15F3N2O4/c1-9-7-10(2)14(13(8-9)15(23)24)22-16(25)21-11-3-5-12(6-4-11)26-17(18,19)20/h3-8H,1-2H3,(H,23,24)(H2,21,22,25)
• InChI Key： TXWVZFGUGOCCSU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(NC1C(C(=O)O)=CC(C)=CC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 507
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid

Comprehensive Overview of 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid (CAS No. 1023524-41-5)

3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid (CAS No. 1023524-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This benzoic acid derivative incorporates a trifluoromethoxy group, which enhances its bioactivity and metabolic stability, making it a promising candidate for drug discovery and development.

The compound's molecular structure is characterized by the presence of a carbamoyl linkage bridging the 3,5-dimethylbenzoic acid moiety and the 4-(trifluoromethoxy)aniline group. This configuration imparts distinct physicochemical properties, including improved lipophilicity and membrane permeability, which are critical for bioavailability. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in therapeutic applications, given its ability to interact with specific biological targets.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their utility in medicinal chemistry. The trifluoromethoxy group is known to enhance binding affinity and selectivity, making it a valuable motif in the design of next-generation pharmaceuticals. This aligns with current trends in drug development, where researchers focus on precision medicine and targeted therapies to address unmet medical needs.

From a synthetic perspective, 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid is typically prepared via multi-step organic reactions, including urea formation and carboxylic acid functionalization. Its synthesis requires careful optimization to ensure high yield and purity, which are essential for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 3,5-dimethylbenzoic acid have been explored for their herbicidal and fungicidal properties. The incorporation of the trifluoromethoxy group could further enhance these activities, offering new solutions for crop protection and sustainable agriculture. This is particularly relevant given the growing emphasis on environmentally friendly pesticides and green chemistry practices.

Another area of interest is the compound's role in material science. The benzoic acid scaffold is a common building block for advanced materials, including liquid crystals and polymers. The unique electronic properties of the trifluoromethoxy group could contribute to the development of novel materials with tailored optical or conductive characteristics, catering to industries such as electronics and renewable energy.

Given the increasing focus on AI-driven drug discovery, computational tools are being leveraged to predict the biological activity and toxicity profiles of compounds like 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid. Machine learning models and molecular docking simulations can accelerate the identification of promising candidates, reducing the time and cost associated with traditional screening methods. This aligns with the broader shift toward data-driven research in the life sciences.

In summary, 3,5-Dimethyl-2-(((4-(trifluoromethoxy)phenyl)amino)carbonylamino)benzoic acid (CAS No. 1023524-41-5) represents a versatile compound with significant potential across multiple disciplines. Its unique structural attributes, combined with the growing demand for fluorinated compounds, position it as a valuable asset in modern scientific research. As the fields of pharmaceuticals, agrochemicals, and material science continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these domains.